![molecular formula C10H17NO5 B7588402 3-[1,4-Dioxane-2-carbonyl(methyl)amino]-2-methylpropanoic acid](/img/structure/B7588402.png)
3-[1,4-Dioxane-2-carbonyl(methyl)amino]-2-methylpropanoic acid
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Overview
Description
3-[1,4-Dioxane-2-carbonyl(methyl)amino]-2-methylpropanoic acid, also known as DMAPA, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields, including medicine, agriculture, and materials science. In
Mechanism of Action
The mechanism of action of 3-[1,4-Dioxane-2-carbonyl(methyl)amino]-2-methylpropanoic acid is not fully understood, but it is believed to inhibit the activity of enzymes involved in DNA synthesis and repair, leading to the inhibition of cell growth and proliferation. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have both biochemical and physiological effects. In vitro studies have shown that this compound inhibits the activity of enzymes involved in DNA synthesis and repair, leading to the inhibition of cell growth and proliferation. In vivo studies have shown that this compound inhibits the growth of cancer cells and induces apoptosis. This compound has also been shown to have anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[1,4-Dioxane-2-carbonyl(methyl)amino]-2-methylpropanoic acid in lab experiments is its ability to form stable complexes with drugs, making it a potential drug delivery system. Another advantage is its ability to inhibit the growth of cancer cells. However, one limitation of using this compound in lab experiments is its potential toxicity, which must be carefully monitored.
Future Directions
There are several future directions for the study of 3-[1,4-Dioxane-2-carbonyl(methyl)amino]-2-methylpropanoic acid. One direction is the further exploration of its potential as a drug delivery system. Another direction is the development of this compound-based herbicides and fungicides. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in materials science.
Synthesis Methods
3-[1,4-Dioxane-2-carbonyl(methyl)amino]-2-methylpropanoic acid can be synthesized through the reaction of 2-methylpropanoic acid with N-methylmorpholine N-oxide (NMO) in the presence of a catalyst such as 2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPO). The reaction yields this compound as a white crystalline solid with a melting point of 109-111°C.
Scientific Research Applications
3-[1,4-Dioxane-2-carbonyl(methyl)amino]-2-methylpropanoic acid has been studied for its potential applications in various fields. In the medical field, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been studied for its potential use as a drug delivery system due to its ability to form stable complexes with drugs. In the agricultural field, this compound has been studied for its potential use as a herbicide and fungicide. In the materials science field, this compound has been studied for its potential use in the synthesis of polymeric materials.
properties
IUPAC Name |
3-[1,4-dioxane-2-carbonyl(methyl)amino]-2-methylpropanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NO5/c1-7(10(13)14)5-11(2)9(12)8-6-15-3-4-16-8/h7-8H,3-6H2,1-2H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPJVDVXRSUEJDI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN(C)C(=O)C1COCCO1)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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